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Get Quote

The established synthesis involves a base-induced reaction between ethyl mandelate and dimethylcyanamide,

leading to intramolecular cyclization and the formation of Thozalinone. The following diagram illustrates

this reaction pathway and mechanism.
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Synthesis pathway of Thozalinone from ethyl mandelate.

Synthetic Procedure Overview [1]:

Reaction Setup: The synthesis is initiated by using sodium hydride (NaH) as a strong base to
abstract the alcoholic proton from the starting material, ethyl mandelate [774-40-3] (1).
Nucleophilic Addition: The resulting oxyanion adds to dimethylcyanamide [1467-79-4], forming an
intermediate compound (2).

Cyclization: The reaction proceeds via an intramolecular cyclization of this intermediate, leading to
the formation of the final product, Thozalinone (3).
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For your research, here are the essential quantitative data for Thozalinone and its synthesis.

Table 1: Physicochemical Properties of Thozalinone [2] [3]

Property Value

CAS Number 655-05-0

Molecular Formula C₁₁H₁₂N₂O₂

Average Mass 204.23 g/mol

Melting Point 134.5 °C

Boiling Point 294.8 °C at 760 mmHg

Flash Point 132.1 °C

Density 1.19 g/cm³

Table 2: Acute Toxicity Profile (Animal Studies) [3]

Species Route Dose (LD₅₀) Observed Effects

Rat Oral > 3000 mg/kg Ataxia, somnolence

Rat Intraperitoneal 1240 mg/kg Somnolence, ataxia

Mouse Oral 570 mg/kg Somnolence, ataxia

Mouse Intraperitoneal 250 mg/kg Somnolence, ataxia

Additional Technical Context

Pharmacological Activity: Thozalinone (brand name Stimsen) is a psychostimulant used as an

antidepressant. It is characterized as a dopaminergic stimulant that primarily acts by inducing the
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release of dopamine and, to a lesser extent, norepinephrine. It is reportedly devoid of abuse potential,

unlike some other dopaminergic psychostimulants [1].
Synthesis Notes: The primary synthesis referenced is from a 1972 patent, and further

pharmacological studies are detailed in subsequent literature [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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